N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C24H19NO6S and its molecular weight is 449.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of S,S-Dialkyl-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)sulfoximides : A study by Kargina et al. (2013) explored the synthesis of S,S-dialkyl-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)sulfoximides and their cyclization into naphtho[1,2,3-cd]indol-6(2H)-ones (Kargina, Gornostaev, & Nefedov, 2013).
Amidoxime-Functionalized (9,10-Dioxoantracen-1-yl)hydrazones : Stasevych et al. (2019) synthesized new hydrazones containing amidoxime fragments, providing insights into the chemical reactivity of 9,10-dioxoantracen-1-yl derivatives (Stasevych, Zvarych, Novikov, & Vovk, 2019).
Cyclization Specificity of 1-Alkyl(aryl)sulfonylamino-9,10-anthraquinones : Beresnev and Gornostaev (2008) investigated the cyclization of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)methanesulfonamides, providing a deeper understanding of the compound's cyclization properties (Beresnev & Gornostaev, 2008).
Antioxidant and Antiplatelet Activity
- Antioxidant and Antiplatelet Activity of N-(9,10-Dioxo-9,10-dihydroanthracen-1(2)-yl)-2-(R-thio) Acetamides : Stasevych et al. (2022) carried out synthesis and evaluation of these compounds, indicating their potential in radical scavenging and antiplatelet activities (Stasevych, Zvarych, Yaremkevych, Vovk, Vaskevych, Halenova, & Savchuk, 2022).
Photochromic Properties and Computational Study
- Synthesis and Spectroscopic Investigation of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid : Owton et al. (1995) explored the synthesis and photochromic properties of this analogue, suggesting its potential in photochromic applications (Owton, Brunavs, Miles, Dobson, & Steggles, 1995).
Antimicrobial and Anticancer Properties
Antimicrobial Activity of Amino-Acid Derivatives : Zvarich et al. (2014) synthesized new amino-acid derivatives of 9,10-anthraquinone, demonstrating their antibacterial and antifungal activities, suggesting a potential in antimicrobial applications (Zvarich, Stasevich, Stan’ko, Komarovskaya-Porokhnyavets, Poroikov, Rudik, Lagunin, Vovk, & Novikov, 2014).
Cytotoxic Evaluation of Acyl Derivatives : Gomez-Monterrey et al. (2011) studied the cytotoxicity and topoisomerase II inhibitory activity of quinone-based systems, revealing their potential use in cancer treatment (Gomez-Monterrey, Campiglia, Aquino, Bertamino, Granata, Carotenuto, Brancaccio, Stiuso, Scognamiglio, Rusciano, Maione, Illario, Grieco, Maresca, & Novellino, 2011).
Other Applications
Biotransformation of Anthraquinonic Dye Acid Blue 62 : Pereira et al. (2009) investigated the biotransformation of Acid Blue 62 using laccases, providing insights into the environmental applications of anthraquinone derivatives (Pereira, Coelho, Viegas, Ganachaud, Iacazio, Tron, Robalo, & Martins, 2009).
Selective Sulfurization of Olefins : Andō, Sonobe, and Akasaka (1990) explored the selective sulfurization of olefins by 9,10-epidithio-9,10-dihydroanthracene, indicating its potential in organic synthesis applications (Andō, Sonobe, & Akasaka, 1990).
Charge Transfer Properties : Perepichka et al. (2002) studied the electrochemistry and charge transfer properties of TTFAQ-sigma-A compounds, highlighting their potential in electronic applications (Perepichka, Bryce, Perepichka, Lyubchik, Christensen, Godbert, Batsanov, Levillain, McInnes, & Zhao, 2002).
Properties
IUPAC Name |
N-(9,10-dioxoanthracen-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19NO6S/c1-31-16-7-9-17(10-8-16)32(29,30)13-12-22(26)25-15-6-11-20-21(14-15)24(28)19-5-3-2-4-18(19)23(20)27/h2-11,14H,12-13H2,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGEJGGCLAQPQNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC3=C(C=C2)C(=O)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.